Cas no 72139-48-1 (3-Amino-3-(1-pyrrolidinyl)acrylonitrile)

• Product Name: 3-Amino-3-(1-pyrrolidinyl)acrylonitrile
• CAS No: 72139-48-1
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 1752813
• PubChem ID: 1489457
• Update Time: 2025-06-07

3-Amino-3-(1-pyrrolidinyl)acrylonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-amino-3-(1-pyrrolidinyl)-
• 3-AMINO-3-(1-PYRROLIDINYL)ACRYLONITRILE
• 3-amino-3-pyrrolidin-1-ylprop-2-enenitrile
• 1L-377S
• AKOS005082889
• 72139-48-1
• (2E)-3-amino-3-(pyrrolidin-1-yl)prop-2-enenitrile
• (E)-3-amino-3-pyrrolidin-1-ylprop-2-enenitrile
• 3-Amino-3-(1-pyrrolidinyl)acrylonitrile

• Inchi： 1S/C7H11N3/c8-4-3-7(9)10-5-1-2-6-10/h3H,1-2,5-6,9H2/b7-3+
• InChI Key： PUCLWILRXDULKY-XVNBXDOJSA-N
• SMILES： N1(/C(=C/C#N)/N)CCCC1

Computed Properties

• Exact Mass: 137.09543
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53Ų

Experimental Properties

• PSA: 53.05

Additional information on 3-Amino-3-(1-pyrrolidinyl)acrylonitrile

Introduction to 2-Propenenitrile, 3-amino-3-(1-pyrrolidinyl)- (CAS No. 72139-48-1)

2-Propenenitrile, 3-amino-3-(1-pyrrolidinyl)-, identified by its Chemical Abstracts Service (CAS) number 72139-48-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and advanced chemical synthesis methodologies.

The compound consists of a propenenitrile backbone, which is a versatile functional group known for its reactivity and utility in constructing more complex molecules. The presence of an amino group at the 3-position and a 1-pyrrolidinyl substituent further enhances its chemical diversity, making it a valuable intermediate in synthetic chemistry. The combination of these functional groups imparts distinct properties that make this compound particularly interesting for medicinal chemistry applications.

In recent years, there has been growing interest in exploring the pharmacological potential of nitrile-containing compounds. Nitriles are known for their ability to act as bioisosteres, replacing other functional groups in drug molecules to improve pharmacokinetic properties such as solubility and metabolic stability. The 3-amino-3-(1-pyrrolidinyl) moiety in this compound adds an additional layer of complexity, potentially influencing both binding affinity and metabolic pathways.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery. Pyrrolidine scaffolds are frequently encountered in biologically active molecules due to their ability to mimic natural amino acid structures and interact with biological targets. The incorporation of a pyrrolidine ring into the 2-propenenitrile core of this compound could lead to novel interactions with enzymes or receptors, opening up possibilities for the development of new therapeutic strategies.

The synthesis of 2-Propenenitrile, 3-amino-3-(1-pyrrolidinyl)- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to construct the desired molecular framework. The efficiency of these synthetic routes is crucial for large-scale production and further derivatization.

One of the most compelling aspects of this compound is its potential role in developing treatments for neurological disorders. The structural features of 2-propenenitrile, 3-amino-3-(1-pyrrolidinyl)- suggest that it may interact with neurotransmitter systems, making it a candidate for investigating new mechanisms of action. Preliminary computational studies have indicated that this molecule could exhibit properties similar to known psychoactive agents, warranting further experimental validation.

Another area where this compound shows promise is in the field of antiviral research. Viruses often rely on specific enzymes for replication, and inhibitors targeting these enzymes can be effective therapeutics. The unique structure of 2-propenenitrile, 3-amino-3-(1-pyrrolidinyl)- may allow it to interfere with viral enzyme activity by binding to critical sites on the enzyme surface. This has led to interest in exploring its antiviral potential through both in vitro and in vivo studies.

The development of new methodologies for synthesizing complex molecules is another key focus area where this compound plays a role. Researchers are continually seeking innovative approaches to streamline synthetic processes, reduce costs, and improve sustainability. The preparation of 2-propenenitrile, 3-amino-3-(1-pyrrolidinyl)- has provided insights into efficient synthetic strategies that could be applied to other challenging molecular targets.

In conclusion, 2-Propenenitrile, 3-amino-3-(1-pyrrolidinyl)- (CAS No. 72139-48-1) represents a fascinating compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features and diverse functional groups make it a valuable tool for exploring new therapeutic avenues and developing advanced synthetic techniques. As research continues to uncover its pharmacological properties and synthetic utility, this compound is poised to make meaningful contributions to the fields of medicinal chemistry and organic synthesis.